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Compound of Interest

Compound Name: 1-fluoro-2-naphthaldehyde

Cat. No.: B122676

1-fluoro-2-naphthaldehyde (CAS No. 143901-96-6) is a fluorinated aromatic aldehyde that
serves as a valuable intermediate in the synthesis of complex organic molecules.[1] Its utility in
pharmaceuticals, agrochemicals, and materials science stems from the unique reactivity
conferred by the aldehyde functional group and the electronic effects of the fluorine atom on
the naphthalene core.[1] As with any reactive chemical intermediate, a thorough understanding
of its potential hazards and the implementation of rigorous safety protocols are not merely
procedural formalities but are fundamental to ensuring the well-being of laboratory personnel
and the integrity of research.

This guide provides a comprehensive overview of the safety and handling precautions for 1-
fluoro-2-naphthaldehyde. While specific toxicological data for this compound is limited, this
document synthesizes available information and extrapolates from the known hazard profiles of
structurally similar compounds, such as 1-naphthaldehyde and 2-naphthaldehyde, to establish
a robust framework for its safe use. The protocols and recommendations herein are designed
for researchers, scientists, and drug development professionals, emphasizing the causality
behind each safety measure to foster a culture of proactive risk management.[2]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information.[3] For 1-fluoro-2-
naphthaldehyde, the available data points to a classification that necessitates careful
handling.[4]
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Signal Word: Warning[4]

GHS Pictogram:[4]

Table 1: GHS Hazard and Precautionary Statements for 1-fluoro-2-naphthaldehyde[4]

Precautionary

Code Hazard Statement Code
Statement
. Avoid breathing
Causes skin ]
H315 o P261 dust/fumelgas/mist
irritation.
Ivaporsispray.
Wear protective
) gloves/protective
Causes serious eye _
H319 S P280 clothing/eye
irritation.
protection/face
protection.

] IF ON SKIN: Wash
May cause respiratory .
H335 T P302+P352 with plenty of soap
irritation.
and water.

IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact
lenses, if present and
easy to do. Continue

rinsing.

P405 Store locked up.

| | | P501 | Dispose of contents/container to an approved waste disposal plant. |

Causality Insight: The hazard profile is consistent with many aromatic aldehydes. The aldehyde
group can react with biological macromolecules, and the naphthalene structure contributes to
its irritant properties.[5] The provided H-statements for 1-fluoro-2-naphthaldehyde align
closely with the more extensively documented hazards of 1-naphthaldehyde and 2-
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naphthaldehyde, which are also classified as skin, eye, and respiratory irritants and are harmful
if swallowed.[6][7][8] Therefore, it is prudent to handle this compound with the assumption that
it shares these additional hazards.

Toxicological Profile and Exposure Routes

While comprehensive toxicological studies on 1-fluoro-2-naphthaldehyde are not readily
available in the public domain, the primary health risks can be inferred from its GHS
classification and the known effects of related naphthaldehydes.[7][9]

 Inhalation: May cause respiratory tract irritation.[4] Symptoms can include coughing and
shortness of breath. Handling the solid powder requires measures to prevent dust formation
and inhalation.[10]

o Skin Contact: Causes skin irritation.[4] Prolonged or repeated contact may lead to dermatitis.
[9] The compound may be absorbed through the skin, although the extent is not known.

o Eye Contact: Causes serious eye irritation.[4] Direct contact can result in redness, pain, and
tearing. It should be treated as a potential lachrymator, a substance that stimulates tear
production.[9]

¢ Ingestion: While not explicitly classified, related compounds like 1-naphthaldehyde are
harmful if swallowed.[6] Ingestion may cause irritation of the digestive tract.[9]

Self-Validating System: The consistency in the hazard profiles across various naphthaldehyde
derivatives provides a high degree of confidence in these inferred toxicological effects. The
most protective assumption—that 1-fluoro-2-naphthaldehyde shares the full spectrum of
hazards seen in its analogues—should always be adopted.

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, combining engineering controls with
appropriate PPE.[2]

Engineering Controls:
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e Fume Hood: All handling of 1-fluoro-2-naphthaldehyde, especially weighing and
transferring the solid, must be conducted in a properly functioning chemical fume hood to
keep airborne concentrations low.[9][11]

o Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors or
dust.[9]

o Safety Stations: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[9]

Table 2: Personal Protective Equipment (PPE) Requirements

. . Rationale and Best
Protection Type Specification .
Practices

Standard safety glasses

. are insufficient. Goggles
) Chemical splash goggles .
Eye/Face Protection . provide a seal around the
or a face shield.[9] .
eyes to protect against

dust and splashes.[12]

Inspect gloves for tears or
holes before each use.
i ] Chemical-resistant gloves Change gloves immediately if
Skin Protection o )
(e.g., Nitrile).[2] contaminated. Do not wear
gloves outside the laboratory.

[13]

A fully fastened lab coat
Body Protection Flame-resistant lab coat.[2] protects skin and personal
clothing from contamination.

| Respiratory Protection | Not typically required if work is performed in a fume hood. | If
engineering controls are insufficient or during a large spill, a NIOSH-approved respirator with
an appropriate cartridge for organic vapors/particulates should be used.[9] |

Safe Handling, Storage, and Experimental Workflow
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Adherence to methodical handling and storage protocols is critical for preventing accidents and
maintaining the chemical's purity.

Handling:

Avoid all personal contact, including inhalation.[14]

Wash hands thoroughly after handling, even if gloves were worn.[9]

Prevent dust formation when handling the solid. Use weighing paper or a spatula to gently
transfer the material.

Keep containers tightly closed when not in use.[9]
Storage:
» Store in a cool, dry, well-ventilated area away from incompatible substances.[9]

e The compound should be stored under an inert atmosphere (e.g., nitrogen or argon) at room
temperature.[4]

o Keep away from strong oxidizing agents and strong bases, which are common
incompatibilities for aldehydes.[10]

Experimental Workflow Diagram

The following diagram outlines a self-validating workflow for the safe handling of 1-fluoro-2-
naphthaldehyde in a typical laboratory procedure.
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Preparation Phase

1. Conduct Risk Assessment
(Review SDS)

'

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

3. Prepare Fume Hood
(Verify Airflow, Clear Workspace)

Handling & Reaction Phase

4. Transfer Chemical
(Inside Fume Hood)

5. Weigh Solid
(Minimize Dust)

6. Set Up Reaction
(Closed System if Possible)

7. Monitor Reaction
(Observe from Outside Hood)

Post-Procedure & Disposal Phase

8. Quench Reaction
(If Necessary, in Hood)

9. Segregate Waste
(Label Hazardous Waste Container)

10. Decontaminate Glassware & Surfaces

11. Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Standard Operating Procedure for handling 1-fluoro-2-naphthaldehyde.
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Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 3: First Aid Measures

Exposure Route Action

Move the person to fresh air. If breathing
Inhalation is difficult, give oxygen. Seek immediate
medical attention.[9]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

Skin Contact ) ] S )
clothing. Get medical advice if irritation persists.

[°]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[10]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[9] |

Accidental Release (Spills):
o Evacuate non-essential personnel from the area.
e Ensure adequate ventilation and wear full PPE.

o For a solid spill, carefully sweep up the material to avoid creating dust and place it into a
suitable, labeled container for disposal.[10]

» For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
chemical waste container.[9]

e Clean the spill area thoroughly.
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Fire-Fighting Measures:

» Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical powder, or
appropriate foam.[6]

e Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon
dioxide, and hydrogen fluoride may be generated.[15]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Physicochemical and Disposal Information

Table 4: Physicochemical Properties of 1-fluoro-2-naphthaldehyde

Property Value Source
CAS Number 143901-96-6 [16]
Molecular Formula C11H7FO [16]
Molecular Weight 174.17 g/mol [16]
Physical Form Solid [4]
Melting Point Not available [16]

| Boiling Point | Not available |[16] |

Disposal Considerations: Chemical waste must be disposed of in accordance with local, state,
and federal regulations.[14]

e Dispose of contents and container to an approved waste disposal plant.[17]
e Do not dispose of down the drain.

o Waste should be placed in a clearly labeled, sealed container designated for hazardous
chemical waste.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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